3-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine

Specification

• CAS No.: 2380181-56-4
• Molecular Formula: C16H15FN6S
• Molecular Weight: 342.4
• IUPAC Name: 3-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-thiophen-2-ylpyridazine
• Standard InChI: InChI=1S/C16H15FN6S/c17-12-10-18-11-19-16(12)23-7-5-22(6-8-23)15-4-3-13(20-21-15)14-2-1-9-24-14/h1-4,9-11H,5-8H2
• Standard InChI Key: MZAQUZQTWXWQTE-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CS3)C4=NC=NC=C4F

Introduction

Structural Components

• Pyridazine Ring: This is a six-membered aromatic ring with two nitrogen atoms. It is a common scaffold in pharmaceuticals due to its ability to participate in various biological interactions.

• Piperazine Ring: A six-membered ring containing two nitrogen atoms, often used in drug design for its ability to bind to biological targets.

• Thiophene Ring: A five-membered aromatic ring containing sulfur, known for its presence in various biologically active compounds.

• 5-Fluoropyrimidin-4-yl Group: This group includes a fluorine atom attached to a pyrimidine ring, which is a common motif in nucleoside analogs and other biologically active molecules.

Potential Applications

Given the structural components, this compound could have potential applications in medicinal chemistry, such as:

• Antiviral or Anticancer Agents: The presence of a fluorinated pyrimidine suggests potential activity against viruses or cancer cells, as similar structures are known to interfere with nucleic acid synthesis.

• Neuroactive Compounds: Piperazine and pyridazine rings are often found in compounds with neurological effects, possibly acting as neurotransmitter modulators.

Synthesis and Characterization

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyridazine and piperazine rings, followed by the attachment of the thiophene and fluorinated pyrimidine groups. Characterization would involve techniques like NMR spectroscopy and mass spectrometry to confirm the structure.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Structural Features
3-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyridazine	C13H12F4N6	328.27	Pyridazine, Piperazine, Fluorinated Pyrimidine
3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine	C15H14ClF3N4	-	Pyridazine, Piperazine, Trifluoromethylphenyl
2-Cyclopropyl-5-ethyl-4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine	C18H23FN6	342.4	Pyrimidine, Piperazine, Fluorinated Pyrimidine

Research Findings

While specific research findings on 3-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine are not available, studies on similar compounds suggest that such structures can exhibit a range of biological activities. For instance, compounds with pyridazine and piperazine rings have been explored for their potential as COX-2 inhibitors and in other therapeutic areas. The inclusion of a thiophene ring may add unique properties, such as altered pharmacokinetics or increased lipophilicity.